N-(thiazol-2-yl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide

• IUPAC Name: N-(1,3-thiazol-2-yl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide
• InChI: InChI=1S/C10H10N4O2S/c15-9(12-10-11-2-5-17-10)7-6-8-14(13-7)3-1-4-16-8/h2,5-6H,1,3-4H2,(H,11,12,15)
• InChI Key: YHEFQSVJNVBLAC-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC(=N2)C(=O)NC3=NC=CS3)OC1
• Molecular Formula: C10H10N4O2S
• Molecular Weight: 250.28 g/mol

Description

Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles. They are isomeric with the 1,2-azoles and the nitrogen and sulfur containing compounds called isothiazole.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Scientific Research Applications

Antioxidant Activity

. They can neutralize free radicals, which are harmful to our bodies and can cause various diseases.

Analgesic and Anti-inflammatory Activity

. This means they could potentially be used in the treatment of pain and inflammation.

Antimicrobial and Antifungal Activity

. .

Antiviral Activity

. This suggests potential use in the treatment of viral infections.

Diuretic Activity

. Diuretics help remove excess water and salt from the body and are used to treat conditions like high blood pressure and heart failure.

Anticonvulsant Activity

. They could potentially be used in the treatment of seizures.

Neuroprotective Activity

. This suggests they could be used in the treatment of neurodegenerative diseases.

Antitumor or Cytotoxic Activity

. They could potentially be used in the treatment of cancer.

Mechanism of Action

Target of Action

Similar compounds with a thiazole ring have been found to have diverse biological activities

Mode of Action

Compounds with a thiazole ring have been found to interact with various biological targets leading to a range of effects such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Biochemical Pathways

Thiazole-based compounds have been found to have diverse biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

Thiazole compounds are generally slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the bioavailability of the compound.

Result of Action

Thiazole-based compounds have been found to have diverse biological activities, suggesting that they may have a range of molecular and cellular effects .

Action Environment

The solubility of thiazole compounds in various solvents suggests that the compound’s action may be influenced by the solvent environment .